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Compound of Interest

Compound Name: Jtv-519

Cat. No.: B1673209 Get Quote

For Immediate Reference: JTV-519 is classified as hazardous to the aquatic environment. Do

not dispose of down the drain or in regular trash.

This guide provides essential safety and logistical information for the proper disposal of JTV-
519 (also known as K201), a 1,4-benzothiazepine derivative used in research. Adherence to

these procedures is critical to ensure personnel safety and environmental protection.

Key Safety and Handling Information
JTV-519 is categorized as an environmental hazard, specifically being very toxic to aquatic life

with long-lasting effects. Therefore, preventing its release into the environment is of paramount

importance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1673209?utm_src=pdf-interest
https://www.benchchem.com/product/b1673209?utm_src=pdf-body
https://www.benchchem.com/product/b1673209?utm_src=pdf-body
https://www.benchchem.com/product/b1673209?utm_src=pdf-body
https://www.benchchem.com/product/b1673209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

GHS Pictogram Hazard Statement
Precautionary
Statements

Hazardous to the

aquatic environment,

long-term hazard

ENVIRONMENT

H410: Very toxic to

aquatic life with long

lasting effects

P273: Avoid release to

the environment.

P391: Collect spillage.

P501: Dispose of

contents/container in

accordance with

local/regional/national/

international

regulations.

Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the safe disposal of JTV-519 and

associated materials. This protocol is based on general best practices for the disposal of

hazardous chemical waste in a laboratory setting.

Segregation and Waste Collection:

Designate a specific, clearly labeled hazardous waste container for JTV-519 waste.

This container should be made of a material compatible with JTV-519 and any solvents

used.

Do not mix JTV-519 waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Handling of Contaminated Materials:

All materials that have come into direct contact with JTV-519, including personal protective

equipment (PPE) such as gloves, as well as lab supplies like pipette tips, weighing boats,

and contaminated bench paper, must be disposed of as hazardous waste.

Place these contaminated materials in the designated JTV-519 hazardous waste

container.
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Aqueous and Solvent Waste:

Collect all aqueous and solvent solutions containing JTV-519 in a sealable, properly

labeled hazardous waste container.

Do not dispose of any solutions containing JTV-519 down the sink or drain.

Empty Original Containers:

The original container of JTV-519 must be treated as hazardous waste, even if it appears

empty.

Rinse the empty container three times with a suitable solvent.

Collect the rinsate as hazardous waste and dispose of it in the appropriate liquid waste

container.

Deface the label on the empty container before placing it in the solid hazardous waste

stream.

Storage of Hazardous Waste:

Store the sealed JTV-519 hazardous waste container in a designated, secure area, such

as a satellite accumulation area, until it is collected by your institution's EHS personnel.

Ensure the storage area is well-ventilated and away from drains and sources of ignition.

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the JTV-519 hazardous

waste.

Follow all institutional procedures for hazardous waste disposal, including any required

documentation.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of JTV-519.
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Caption: Workflow for the proper disposal of JTV-519 waste.

To cite this document: BenchChem. [Proper Disposal of JTV-519: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673209#jtv-519-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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